6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid

• CAS RN: 185856-19-3
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 6-amino-5-oxo-2,3-dihydro-1H-indolizine-8-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c10-6-4-5(9(13)14)7-2-1-3-11(7)8(6)12/h4H,1-3,10H2,(H,13,14)
• InChI Key: XSCBIVUGSMDBOK-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=C(C(=O)N2C1)N)C(=O)O
• synonyms: 8-Indolizinecarboxylicacid,6-amino-1,2,3,5-tetrahydro-5-oxo-(9CI)

Description

6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid, also known as AOIC, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. AOIC is a derivative of indolizine, which is a bicyclic nitrogen-containing compound that exhibits a wide range of biological activities.

Mechanism of Action

The mechanism of action of 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes such as DNA replication and protein synthesis. In addition, 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its antitumor activity.
Biochemical and physiological effects:
6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of key signaling pathways involved in cancer progression. In addition, 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been shown to possess antioxidant activity, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid in laboratory experiments is its potent biological activity, which allows for the investigation of its potential therapeutic applications. However, one of the limitations of 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid, including the development of new synthetic methods for the compound, the investigation of its potential applications in other areas such as neuroscience and immunology, and the elucidation of its mechanism of action at the molecular level. In addition, the development of novel 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid derivatives with improved pharmacological properties may lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid can be synthesized via a multistep process involving the reaction of 2,3-dihydro-1H-indol-5-amine with an aldehyde, followed by cyclization and subsequent oxidation to yield the final product. The synthesis of 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been extensively studied, and various modifications to the reaction conditions have been reported to improve the yield and purity of the compound.

Scientific Research Applications

6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been investigated for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been shown to exhibit potent antitumor activity against several cancer cell lines, including breast, colon, and lung cancer. In addition, 6-Amino-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxylic acid has been demonstrated to possess antibacterial and antifungal activity, making it a potential candidate for the development of new antimicrobial agents.